2-(4-chlorophenoxy)-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C20H16ClN5O3/c1-13-2-6-15(7-3-13)26-19-17(10-23-26)20(28)25(12-22-19)24-18(27)11-29-16-8-4-14(21)5-9-16/h2-10,12H,11H2,1H3,(H,24,27)
• InChI Key: ADNXRPXQDHNVTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)COC4=CC=C(C=C4)Cl
• Molecular Formula: C20H16ClN5O3
• Molecular Weight: 409.8 g/mol

Description

2-(4-chlorophenoxy)-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H16ClN5O3 and its molecular weight is 409.83. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

Research on derivatives structurally related to the specified compound has shown potential in anticancer applications. For instance, certain aryloxy groups attached to the pyrimidine ring have demonstrated appreciable cancer cell growth inhibition against multiple cancer cell lines, highlighting their potential as new anticancer agents (Al-Sanea et al., 2020). Furthermore, a series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives were synthesized and evaluated for antitumor activity against the human breast adenocarcinoma cell line MCF7, with certain derivatives exhibiting mild to moderate activity (El-Morsy et al., 2017).

Antimicrobial Applications

Compounds derived from the chemical structure of interest have also been investigated for their antimicrobial properties. A study involving the synthesis of pyridines, pyrimidinones, oxazinones, and their derivatives using citrazinic acid as a starting material demonstrated good antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Applications in Imaging and Ligand Binding

The compound's derivatives have also found applications in imaging, particularly in PET imaging for mapping receptors related to neuroinflammation and neurodegenerative disorders. A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including derivatives like DPA-714, were reported as selective ligands for the translocator protein (18 kDa) and have been used in PET imaging to visualize neuroinflammatory processes (Dollé et al., 2008). Additionally, novel pyrazolo[1,5-a]pyrimidines were synthesized and evaluated for their binding affinity to the translocator protein 18 kDa (TSPO), showing promising results as in vivo PET radiotracers for neuroinflammation (Damont et al., 2015).